Cas no 802535-78-0 (Ethyl 4,5-dihydro-8-iodo-1,4,4-trimethyl-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate)

• Product Name: Ethyl 4,5-dihydro-8-iodo-1,4,4-trimethyl-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate
• CAS No: 802535-78-0
• MF: C₁₅H₁₇IN₄O₂
• MW: 412.225555181503
• CID: 6642923
• Update Time: 2024-02-04

Ethyl 4,5-dihydro-8-iodo-1,4,4-trimethyl-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-h]quinazoline-3-carboxylic acid, 4,5-dihydro-8-iodo-1,4,4-trimethyl-, ethyl ester
• Ethyl 4,5-dihydro-8-iodo-1,4,4-trimethyl-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate

• Inchi： 1S/C15H17IN4O2/c1-5-22-13(21)11-9-12(20(4)19-11)10-8(6-15(9,2)3)7-17-14(16)18-10/h7H,5-6H2,1-4H3
• InChI Key： KEPKCUZNLDWPLS-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C)(C)C3C(C(OCC)=O)=NN(C)C=32)=CN=C1I

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 550.0±60.0 °C(Predicted)
• pka: -1.49±0.40(Predicted)